Cas no 1806323-26-1 (2-Bromo-5-propionylbenzaldehyde)

• Product Name: 2-Bromo-5-propionylbenzaldehyde
• CAS No: 1806323-26-1
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4978176
• Update Time: 2025-05-20

2-Bromo-5-propionylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-propionylbenzaldehyde

• Inchi： 1S/C10H9BrO2/c1-2-10(13)7-3-4-9(11)8(5-7)6-12/h3-6H,2H2,1H3
• InChI Key： AXUTYEKLOHIYNP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C=O)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-5-propionylbenzaldehyde

Exploring the Properties and Applications of 2-Bromo-5-Propionylbenzaldehyde

2-Bromo-5-propionylbenzaldehyde, also known by its CAS No. 1806323-26-1, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and as an intermediate in organic synthesis.

The molecular structure of 2-Bromo-5-propionylbenzaldehyde consists of a benzene ring substituted with a bromine atom at the 2-position and a propionyl group at the 5-position, along with an aldehyde group at the para position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it versatile for various chemical reactions. The compound's stability under different conditions has been extensively studied, with findings suggesting its suitability for use in both aqueous and organic solvents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Bromo-5-propionylbenzaldehyde. Researchers have employed a variety of techniques, including nucleophilic aromatic substitution and cross-coupling reactions, to achieve high yields and purity levels. These methods have been optimized to minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, 2-Bromo-5-propionylbenzaldehyde has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to undergo various functional group transformations makes it an ideal candidate for drug design. For instance, studies have demonstrated its potential in anti-inflammatory and anticancer drug development due to its ability to modulate key cellular pathways.

Beyond pharmaceuticals, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. Its unique reactivity allows for the creation of materials with enhanced mechanical and thermal properties. Recent research has explored its use in creating self-healing polymers, which could revolutionize industries such as aerospace and automotive manufacturing.

The compound's role as an intermediate in organic synthesis cannot be overstated. Its ability to act as a versatile building block enables chemists to construct complex molecules with precision. This has led to its widespread use in academic research and industrial processes alike.

In conclusion, 2-Bromo-5-propionylbenzaldehyde, CAS No. 1806323-26-1, stands out as a pivotal compound in modern chemistry. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in driving innovation across multiple disciplines. As research continues to uncover new potentials, this compound is poised to make even greater contributions to science and industry.